Cas no 59147-84-1 (2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione)

2-(2-Hydroxyethyl)thio-3-methyl-1,4-naphthalenedione is a synthetic naphthoquinone derivative with potential applications in organic synthesis and biochemical research. Its structure incorporates a hydroxyethylthio side chain, enhancing solubility and reactivity in polar solvents. The presence of the methyl group at the 3-position and the quinone moiety contributes to its redox-active properties, making it useful in studies involving electron transfer processes. This compound may serve as an intermediate in the synthesis of biologically active molecules or as a functional modifier in material science. Its well-defined chemical properties and stability under controlled conditions make it a reliable reagent for specialized research applications.
2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione structure
59147-84-1 structure
Product Name:2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione
CAS No:59147-84-1
MF:C13H12O3S
MW:248.297582626343
MDL:MFCD11100314
CID:339683
PubChem ID:2876
Update Time:2025-06-06

2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione Chemical and Physical Properties

Names and Identifiers

    • 2-((2-Hydroxyethyl)thio)-3-methylnaphthalene-1,4-dione
    • 2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-napthalenedione
    • 1,4-Naphthalenedione, 2-[(2-hydroxyethyl)thio]-3-methyl-
    • 2-(2-HYDROXYETHYLTHIO)-3-METHYLNAPHTHALENE-1,4-DIONE
    • 2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-naphthoquinone
    • 2-(2-hydroxyethylsulfanyl)-3-methyl-1,4-naphthoquinone
    • BCP21745
    • NSC672121
    • FT-0712526
    • MFCD11100314
    • CS-0061155
    • 59147-84-1
    • SMP2_000122
    • AC-37078
    • BDBM50118676
    • 2-[(2-Hydroxyethyl)thio]-3-methyl-1,4-naphthalenedione
    • 2-(2-hydroxyethyl)thio-3-methyl-1,4-naphthoquinone
    • 2-[(2-hydroxyethyl)sulfanyl]-3-methyl-1,4-dihydronaphthalene-1,4-dione
    • CPD 5 (pharmaceutical)
    • AKOS016011513
    • 2-(2-Hydroxy-ethylsulfanyl)-3-methyl-[1,4]naphthoquinone
    • 2-[(2-HYDROXYETHYL)SULFANYL]-3-METHYLNAPHTHALENE-1,4-DIONE
    • NSC-672121
    • BRD-K55292075-001-01-0
    • NCI60_025617
    • AM807678
    • CHEMBL92659
    • SCHEMBL2599202
    • AS-69105
    • NSC 672121
    • 2-(2-hydroxyethylsulfanyl)-3-methylnaphthalene-1,4-dione
    • I10534
    • 2-Hydroxyethylthio-3-methylnaphthoquinone
    • DTXSID50274390
    • DB-009275
    • VK3-OH
    • GLXC-03008
    • 2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione
    • MDL： MFCD11100314
    • Inchi： 1S/C13H12O3S/c1-8-11(15)9-4-2-3-5-10(9)12(16)13(8)17-7-6-14/h2-5,14H,6-7H2,1H3
    • InChI Key： MZIOEPIEDDJOPP-UHFFFAOYSA-N
    • SMILES： S(CCO)C1C(C2C=CC=CC=2C(C=1C)=O)=O

Computed Properties

  • Exact Mass: 248.05076
  • Monoisotopic Mass: 248.05071541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • PSA: 54.37

2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione Security Information

  • Signal Word：Warning
  • Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

2-(2-Hydroxyethyl)thio-3-methyl-1,4-napthalenedione Pricemore >>

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Chemenu
CM139880-1g
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2-((2-Hydroxyethyl)thio)-3-methylnaphthalene-1,4-dione
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ChemScence
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ChemScence
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Chemenu
CM139880-1g
2-(2-Hydroxyethylthio)-3-methylnaphthalene-1,4-dione
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eNovation Chemicals LLC
Y0986624-1g
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